Cas no 1428360-17-1 (N-2-(furan-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-2-(furan-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1428360-17-1
• MF: C₁₂H₁₇N₃O₃S
• MW: 283.34668135643
• CID: 6490909
• PubChem ID: 71806407
• Update Time: 2025-06-15

N-2-(furan-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-[2-(FURAN-3-YL)ETHYL]-1,3,5-TRIMETHYLPYRAZOLE-4-SULFONAMIDE
• F6436-0934
• AKOS024559151
• 1428360-17-1
• N-[2-(furan-3-yl)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-(2-(furan-3-yl)ethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C12H17N3O3S/c1-9-12(10(2)15(3)14-9)19(16,17)13-6-4-11-5-7-18-8-11/h5,7-8,13H,4,6H2,1-3H3
• InChI Key： ALVWTLYUPWFHGK-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCCC1=COC=C1)(=O)=O

Computed Properties

• Exact Mass: 283.09906259g/mol
• Monoisotopic Mass: 283.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.5Ų

Additional information on N-2-(furan-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Comprehensive Overview of N-2-(furan-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1428360-17-1)

The compound N-2-(furan-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1428360-17-1) is a specialized sulfonamide derivative with a unique structural framework combining a furan ring and a trimethylpyrazole moiety. This molecular architecture positions it as a promising candidate for research in medicinal chemistry, agrochemical development, and material science. Its sulfonamide group is particularly noteworthy, as it often enhances bioavailability and target specificity in bioactive molecules, making it a focal point for drug discovery initiatives.

In recent years, the demand for heterocyclic compounds like N-2-(furan-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide has surged due to their versatility in addressing challenges such as antimicrobial resistance and sustainable crop protection. Researchers are actively exploring its potential as a scaffold for designing novel enzyme inhibitors, given the pyrazole and furan rings' affinity for binding to biological targets. Additionally, its CAS No. 1428360-17-1 is frequently searched in academic databases, reflecting growing interest in its physicochemical properties and synthetic pathways.

The synthesis of N-2-(furan-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide typically involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Optimizing these processes is a hot topic in green chemistry, aligning with global trends toward reducing solvent waste and improving atom economy. Computational studies, such as molecular docking and QSAR modeling, further highlight its potential interactions with proteins like cyclooxygenase-2 (COX-2) or bacterial dihydropteroate synthase, which are critical in inflammation and infection research.

From an industrial perspective, this compound’s sulfonamide functionality makes it relevant for applications beyond pharmaceuticals, such as polymer stabilization and corrosion inhibition. Its thermal stability and solubility profile are often discussed in patents and technical reports, addressing common queries about its handling and storage. Furthermore, the integration of AI-driven drug discovery tools has accelerated the exploration of its analogs, with platforms like AlphaFold predicting binding conformations to expedite lead optimization.

Environmental and regulatory considerations are also pivotal. While N-2-(furan-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is not classified as hazardous, its biodegradation pathways and ecotoxicology data are under scrutiny to ensure compliance with REACH and other frameworks. This aligns with the broader scientific community’s emphasis on green and sustainable chemistry, a frequently searched term in conjunction with specialty chemicals.

In summary, CAS No. 1428360-17-1 represents a convergence of innovation in synthetic chemistry and applied sciences. Its structural features���furan, pyrazole, and sulfonamide—offer multifaceted opportunities for research and development, resonating with trends in precision medicine and smart materials. As interdisciplinary collaborations expand, this compound is poised to play a significant role in addressing contemporary scientific and industrial challenges.